Cas no 41052-75-9 ((2-chlorophenyl)hydrazine;hydrochloride)

• Product Name: (2-chlorophenyl)hydrazine;hydrochloride
• CAS No: 41052-75-9
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• MDL: MFCD00012928
• CID: 55346
• PubChem ID: 443287
• Update Time: 2025-10-24

(2-chlorophenyl)hydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)hydrazine hydrochloride
• -(2-chlorophenyl)-hydrazinmonohydrochloride
• 1-(2-CHLOROPHENYL)HYDRAZINE HYDROCHLORIDE
• 2-CHLOROPHENYLHYDRAZINE HCL
• O-CHLOROPHENYLHYDRAZINE HYDROCHLORIDE
• O-ChlOrOphenyl HydrOazine HydrOchlOride
• 2-Chlorophenylhydrazine hydrochloride
• 1-(2-chlorophenyl)hydrazine
• 2-CHLORO PHENYL HYDRAZXINE HYDROCHLORIDE
• N-CHLOROSUCCINIMIDE
• o-chlorophenylhydrazine*HCl
• o-Chlorophenylhydrazine HCl
• Hydrazine, (2-chlorophenyl)-, monohydrochloride
• 2-Chloro Phenyl Hydrazine Hydrochloride
• 2-chlorophenylhydrazine, chloride
• SBB058433
• 2-chlorophenyl hydrazine hydrochloride
• PubChem4482
• Hydrazine, (2-chlorophenyl)-, hydrochloride
• (2-chlorophenyl)hydrazine;hydrochloride
• J-500718
• MFCD00012928
• NSC100723
• NS00057392
• 2-chlorophenylhydrazine hydrochloride salt
• (2-chloro-phenyl)-hydrazine hydrochloride
• (2-chlorophenyl)hydrazine.hydrochloride
• (2-Chlorophenyl)hydrazine--hydrogen chloride (1/1)
• o-chlorophenylhydrazine-hydrochloride
• DTXSID30961413
• EN300-08048
• AM20061054
• AKOS008029766
• (2-CHLOROPHENYL)HYDRAZINE HCL
• 2-Chlorophenylhydrazine hydrochloride, 97%
• C0826
• 1-(2-Chlorophenyl)hydrazine Hyrochloride
• Z56928643
• Q27105396
• CHEBI:1046
• (o-Chlorophenyl)hydrazizne hydrochloride
• 2-Chlorophenylhydrazine, HCl
• AC-9803
• STR00333
• SCHEMBL103678
• 41052-75-9
• ADODRSVGNHNKAT-UHFFFAOYSA-N
• 2-chlorophenylhydrazine hydro-chloride
• CS-W002086
• NSC-100723
• 2-chlorophenylhydrazine HCl salt
• CHEMBL2006059
• FT-0612001
• 8K6TNK3HQ8
• DB-049708
• (2-Chlorophenyl)hydrazine Hyrochloride; (o-Chlorophenyl)hydrazine Hydrochloride; 1-(2-Chlorophenyl)hydrazine Hydrochloride; N-(2-Chlorophenyl)hydrazine Hydrochloride;
• SY001593
• Hydrazine, (2-chlorophenyl)-, hydrochloride (1:1)

• MDL： MFCD00012928
• Inchi： 1S/C6H7ClN2.ClH/c7-5-3-1-2-4-6(5)9-8;/h1-4,9H,8H2;1H
• InChI Key： ADODRSVGNHNKAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NN.Cl
• BRN： 3699381

Computed Properties

• Exact Mass: 178.00600
• Monoisotopic Mass: 178.006
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: powder
• Density: 1.3200
• Melting Point: 200-203 °C (dec.) (lit.)
• Boiling Point: 252.1℃ at 760 mmHg
• Flash Point: 106.2℃
• Solubility: DMSO (Sparingly), Methanol (Slightly)
• Water Partition Coefficient: dissolution
• PSA: 38.05000
• LogP: 3.20090
• Solubility: Soluble
• Vapor Pressure: No data available

(2-chlorophenyl)hydrazine;hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332,H400
• Warning Statement： P273,P280
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-50
• Safety Instruction： S36/37-S61-S36/37/39-S29-S26-S22
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R50/53
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (2-chlorophenyl)hydrazine;hydrochloride

Comprehensive Guide to (2-Chlorophenyl)hydrazine Hydrochloride (CAS No. 41052-75-9): Properties, Applications, and Market Insights

(2-Chlorophenyl)hydrazine hydrochloride (CAS 41052-75-9) is an important organic intermediate widely used in pharmaceutical synthesis and specialty chemical manufacturing. This white to off-white crystalline powder with the molecular formula C₆H₆ClN₂·HCl has gained significant attention in recent years due to its versatile applications in drug discovery and material science. The compound's unique structure featuring both hydrazine and chlorophenyl moieties makes it particularly valuable for constructing complex molecular architectures.

The growing interest in heterocyclic compound synthesis has positioned (2-chlorophenyl)hydrazine HCl as a key building block for researchers. Recent publications highlight its use in developing novel antimicrobial agents and central nervous system (CNS) drugs, addressing current healthcare challenges. The compound's reactivity allows for efficient formation of pyrazole and indazole derivatives, which are privileged scaffolds in medicinal chemistry. Analytical data shows the material typically has a purity ≥97% by HPLC, with melting point ranging between 195-200°C (dec.), making it suitable for various synthetic applications.

From an industrial perspective, the global market for specialty hydrazine derivatives like CAS 41052-75-9 is experiencing steady growth, projected at 4.2% CAGR through 2028 according to recent market reports. This growth is driven by increasing R&D investments in targeted therapies and the expansion of contract research organizations (CROs). Manufacturers have optimized production processes to meet the rising demand while maintaining strict quality control standards, with typical specifications including ≤0.5% water content and ≤0.1% heavy metals.

Recent advancements in green chemistry have influenced the synthesis and handling of (2-chlorophenyl)hydrazine hydrochloride. Many suppliers now offer the compound with detailed safety data sheets (SDS) and eco-toxicity profiles, responding to the pharmaceutical industry's sustainability initiatives. The material's stability under standard storage conditions (2-8°C in airtight containers) and compatibility with common organic solvents (DMSO, ethanol, methanol) make it convenient for laboratory use.

Quality control of 41052-75-9 involves multiple analytical techniques including NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC analysis. These methods ensure batch-to-batch consistency, which is crucial for reproducible results in pharmaceutical applications. The compound's characteristic IR absorption bands at 3200-3400 cm^-1 (N-H stretch) and 750 cm^-1 (C-Cl stretch) serve as important quality indicators.

In drug discovery applications, researchers particularly value the compound's ability to introduce both hydrazine and aryl chloride functionalities in single-step transformations. Recent patent literature reveals innovative uses in developing kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The electron-withdrawing effect of the chloro substituent enhances the reactivity of the hydrazine group, enabling efficient condensation reactions with various carbonyl compounds.

Handling (2-chlorophenyl)hydrazine hydrochloride requires standard laboratory precautions including proper ventilation and personal protective equipment. While not classified as hazardous under normal use conditions, appropriate chemical safety measures should always be followed. The compound's shelf life typically exceeds 24 months when stored properly, making it a practical choice for research laboratories and production facilities.

The synthesis of CAS 41052-75-9 typically involves diazotization of 2-chloroaniline followed by reduction, with modern processes emphasizing atom economy and reduced waste generation. Process optimization has led to improved yields (>85%) and purity levels, meeting the stringent requirements of GMP manufacturing for pharmaceutical intermediates. Recent publications describe alternative synthetic routes using continuous flow chemistry techniques, demonstrating the compound's relevance in modern chemical production.

From a regulatory perspective, (2-chlorophenyl)hydrazine HCl is not currently listed on major chemical control inventories, facilitating its global trade and research applications. However, users should always verify local regulations before procurement or use. The compound's REACH compliance status and availability from multiple global suppliers ensure accessibility for researchers worldwide.

Future research directions for 41052-75-9 include exploration of its potential in metal-organic frameworks (MOFs) and catalysis applications. The compound's ability to form stable coordination complexes with transition metals opens possibilities in materials science. Additionally, its use in developing fluorescent probes and bioimaging agents represents an emerging application area combining chemical synthesis with biological research.

For researchers sourcing (2-chlorophenyl)hydrazine hydrochloride, key considerations include supplier reliability, batch documentation, and technical support availability. Many leading suppliers now provide comprehensive analytical certificates (CoA) with each shipment, along with custom packaging options ranging from gram quantities to bulk orders. The compound's competitive pricing and commercial availability contribute to its popularity in both academic and industrial settings.

In conclusion, CAS 41052-75-9 represents a versatile and valuable chemical building block with growing importance in pharmaceutical and specialty chemical applications. Its unique structural features, reliable synthetic accessibility, and expanding range of applications ensure its continued relevance in chemical research and development. As synthetic methodologies advance and new therapeutic targets emerge, (2-chlorophenyl)hydrazine hydrochloride will likely maintain its position as an important tool for chemists across multiple disciplines.